Cas no 2680755-46-6 (benzyl 2-(bromomethyl)morpholine-4-carboxylate)
benzyl 2-(bromomethyl)morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholinecarboxylic acid, 2-(bromomethyl)-, phenylmethyl ester
- EN300-28292763
- benzyl 2-(bromomethyl)morpholine-4-carboxylate
- 2680755-46-6
-
- MDL: MFCD32845521
- Inchi: 1S/C13H16BrNO3/c14-8-12-9-15(6-7-17-12)13(16)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
- InChI Key: DXWOZWWDNYJGST-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCOC(CBr)C1
Computed Properties
- Exact Mass: 313.03136g/mol
- Monoisotopic Mass: 313.03136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.420±0.06 g/cm3(Predicted)
- Boiling Point: 417.3±45.0 °C(Predicted)
- pka: -2.39±0.40(Predicted)
benzyl 2-(bromomethyl)morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28292763-1g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 1g |
$914.0 | 2023-09-08 | ||
| Enamine | EN300-28292763-5g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 5g |
$2650.0 | 2023-09-08 | ||
| Enamine | EN300-28292763-10g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 10g |
$3929.0 | 2023-09-08 | ||
| Enamine | EN300-28292763-0.05g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-28292763-0.1g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-28292763-0.25g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-28292763-0.5g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-28292763-1.0g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-28292763-2.5g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-28292763-5.0g |
benzyl 2-(bromomethyl)morpholine-4-carboxylate |
2680755-46-6 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
benzyl 2-(bromomethyl)morpholine-4-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on benzyl 2-(bromomethyl)morpholine-4-carboxylate
Recent Advances in the Application of Benzyl 2-(Bromomethyl)morpholine-4-carboxylate (CAS: 2680755-46-6) in Chemical Biology and Pharmaceutical Research
Benzyl 2-(bromomethyl)morpholine-4-carboxylate (CAS: 2680755-46-6) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its morpholine core and reactive bromomethyl group, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of kinase inhibitors, protease inhibitors, and targeted therapeutics. The unique reactivity of the bromomethyl moiety allows for efficient functionalization, making it a valuable tool in medicinal chemistry.
One of the most notable applications of benzyl 2-(bromomethyl)morpholine-4-carboxylate is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of allosteric modulators for G-protein-coupled receptors (GPCRs). The researchers utilized the compound's bromomethyl group to introduce diverse pharmacophores, enabling the optimization of binding affinity and selectivity. This approach has opened new avenues for targeting previously undruggable GPCRs, which are implicated in a wide range of diseases, including cancer and neurological disorders.
In addition to its applications in drug discovery, benzyl 2-(bromomethyl)morpholine-4-carboxylate has been employed in chemical biology for the design of activity-based probes (ABPs). A recent study in ACS Chemical Biology detailed its incorporation into probes for monitoring the activity of cysteine proteases, which play crucial roles in cellular processes such as apoptosis and inflammation. The bromomethyl group facilitates covalent binding to the active site of these enzymes, allowing for real-time tracking of protease activity in complex biological systems. This methodology has significant implications for understanding disease mechanisms and identifying new therapeutic targets.
The compound's synthetic utility has also been explored in the context of peptide mimetics. Researchers have leveraged its morpholine scaffold to design stable peptidomimetics that mimic the secondary structure of bioactive peptides. A 2022 publication in Organic Letters highlighted its use in the synthesis of cyclic peptidomimetics with enhanced metabolic stability and bioavailability. These findings underscore the potential of benzyl 2-(bromomethyl)morpholine-4-carboxylate as a key intermediate in the development of next-generation peptide-based therapeutics.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of benzyl 2-(bromomethyl)morpholine-4-carboxylate. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2023 Industrial & Engineering Chemistry Research article. The study demonstrated improved yield and purity through optimized reaction conditions and in-line purification techniques, paving the way for broader industrial adoption of this compound.
Looking ahead, the versatility of benzyl 2-(bromomethyl)morpholine-4-carboxylate is expected to drive further innovation in chemical biology and pharmaceutical research. Ongoing studies are exploring its use in the development of covalent inhibitors for emerging targets, as well as its potential in bioconjugation strategies for antibody-drug conjugates (ADCs). As the field continues to evolve, this compound is likely to remain a cornerstone in the toolkit of medicinal chemists and chemical biologists.
2680755-46-6 (benzyl 2-(bromomethyl)morpholine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)